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Compound of Interest

Compound Name: Dihydronepetalactone

Cat. No.: B1200969 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the mosquito repellent efficacy of

dihydronepetalactone (DHN), a derivative of nepetalactone found in catnip (Nepeta cataria),

against other commercially available repellents. Drawing upon available experimental data, this

document summarizes quantitative efficacy, details experimental methodologies, and illustrates

the underlying signaling pathway.

Comparative Efficacy of Mosquito Repellents
The following tables summarize the complete protection time and other repellency metrics of

dihydronepetalactone and its precursor, nepetalactone, in comparison to DEET, Picaridin,

and IR3535. Data is compiled from various in vitro and in vivo studies.

Table 1: In Vivo Repellency Data (Human Subjects)
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Active
Ingredient

Concentration
(% w/v)

Mosquito
Species

Complete
Protection
Time (hours)

Study
Reference

Dihydronepetala

ctone (DHN 2)
10%

Anopheles

albimanus
5.0 [1][2]

Dihydronepetala

ctone (DHN 1)
10%

Anopheles

albimanus
3.5 [1][2]

DEET 10%
Anopheles

albimanus
6.4 [2]

DEET 25%
Anopheles

gambiae s.l.

~8 (89.2%

protection)

DEET 23.8% Aedes aegypti 5.0 [3]

DEET 15% Aedes albopictus
3.9 (landing); 5.6

(probing)
[4]

Picaridin 20% Aedes aegypti >6 (field study)

Picaridin 19.2% Anopheles spp. 9.0

IR3535 20%
Anopheles

gambiae s.l.

~8 (91.9%

protection)

IR3535 20% Aedes aegypti >6 (field study)

Catnip Oil (>95%

Nepetalactone)
2% Aedes aegypti

1 - 4 (>70%

repellency)

Table 2: In Vitro Repellency Data
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Active
Ingredient

Concentrati
on (% w/v)

Mosquito
Species

Repellency
Metric

Result
Study
Reference

Dihydronepet

alactone

(DHN 2)

5%
Aedes

aegypti

Time to first

probe
~19 minutes [2]

Dihydronepet

alactone

(DHN 1)

1%
Aedes

aegypti

Time to first

probe
~16 minutes [2]

DEET 1%
Aedes

aegypti

Time to first

probe
~12 minutes [2]

Dihydronepet

alactone

(DHN 1 & 2)

1%
Anopheles

albimanus

Reduction in

probes

Statistically

equivalent to

DEET & PMD

[2]

p-Menthane-

3,8-diol

(PMD)

1%
Anopheles

albimanus

Reduction in

probes

Statistically

equivalent to

DHNs &

DEET

[2]

Experimental Protocols
Detailed methodologies are crucial for the interpretation and replication of efficacy studies.

Below are summaries of common experimental protocols cited in the literature for evaluating

mosquito repellents.

In Vitro Repellency Assay (Membrane Feeding System)
This laboratory-based method assesses the ability of a compound to deter mosquitoes from

feeding through a treated membrane.
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Preparation

Exposure

Data Collection

Analysis

Test compounds (DHN, DEET, etc.) diluted in a solvent (e.g., isopropanol)

Application of test compound solution to the membrane surface

Collagen or other artificial membrane stretched over a well containing a blood meal mimic (e.g., ATP-saline solution)

Introduction of female mosquitoes (e.g., Aedes aegypti, Anopheles albimanus) into a cage containing the treated membranes

Observation period (e.g., 30 minutes)

Recording the time to the first probe on each membrane Counting the total number of probes on each membrane

Statistical comparison of probe counts and time to first probe between treated and control membranes
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Preparation & Application

Exposure

Data Collection

Analysis

Recruitment of human volunteers meeting specific criteria (e.g., age, no known skin conditions)

Application of a precise volume of the test repellent (e.g., 10% DHN in ethanol) to a defined area of the forearm

Drying period (e.g., 30 minutes)

A control arm is treated with the solvent alone

Treated and control forearms are inserted into a cage containing a known number of host-seeking female mosquitoes

Exposure occurs for a set duration (e.g., 5 minutes) at regular intervals (e.g., every 30 minutes)

The number of mosquitoes probing or biting is recorded during each exposure period

Complete Protection Time (CPT) is determined as the time from application until the first confirmed bite

Statistical comparison of CPT between different repellents and concentrations
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Nepetalactone / Dihydronepetalactone TRPA1 Ion ChannelActivates Calcium InfluxOpens, allowing Neuronal ActivationTriggers Aversive Behavior (Repellency)Leads to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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